3-(2-phenoxyethyl)-8-(1H-pyrrol-2-ylcarbonyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one

• IUPAC Name: 3-(2-phenoxyethyl)-8-(1H-pyrrole-2-carbonyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one
• InChI: InChI=1S/C20H23N3O4/c24-18(17-7-4-10-21-17)22-11-8-20(9-12-22)15-23(19(25)27-20)13-14-26-16-5-2-1-3-6-16/h1-7,10,21H,8-9,11-15H2
• InChI Key: JWGLIOJLLIIIEU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12CN(C(=O)O2)CCOC3=CC=CC=C3)C(=O)C4=CC=CN4
• Molecular Formula: C20H23N3O4
• Molecular Weight: 369.4 g/mol

Description

Synthesis Analysis

The synthesis of these compounds involves multi-step chemical pathways starting from basic chemical units to achieve the complex spirocyclic structures characteristic of these molecules. For example, Caroon et al. (1981) described the preparation of 1-oxa-3,8-diazaspiro[4.5]decan-2-ones with different substitutions for screening as antihypertensive agents, showcasing the versatility and complexity of their synthesis methods (Caroon et al., 1981).

Molecular Structure Analysis

The molecular structure of these compounds has been characterized using various spectroscopic and crystallographic techniques, revealing the intricate arrangement of atoms within the spirocyclic framework. Wang et al. (2011) determined the crystal structure of a related compound, providing insights into its geometric configuration and the interactions stabilizing the structure (Wang et al., 2011).

Chemical Reactions and Properties

These compounds participate in a range of chemical reactions, reflective of their reactive functional groups. The diversity in their chemical behavior is indicative of their potential utility in various chemical and pharmacological contexts. For instance, Shukla et al. (2016) explored the synthesis and activity of diazaspiro[4.5]decan derivatives as CCR4 antagonists, highlighting their chemical reactivity and potential biological relevance (Shukla et al., 2016).